Cas no 1314769-62-4 (2-(2-chloro-4-methoxyphenyl)propan-2-amine)

• Product Name: 2-(2-chloro-4-methoxyphenyl)propan-2-amine
• CAS No: 1314769-62-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5987943
• PubChem ID: 82282239
• Update Time: 2025-10-30

2-(2-chloro-4-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methoxyphenyl)propan-2-amine
• EN300-1984643
• 1314769-62-4

• Inchi： 1S/C10H14ClNO/c1-10(2,12)8-5-4-7(13-3)6-9(8)11/h4-6H,12H2,1-3H3
• InChI Key： SCUHOGWYZGVKSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)N)OC

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-chloro-4-methoxyphenyl)propan-2-amine

Introduction to 2-(2-Chloro-4-methoxyphenyl)propan-2-amine (CAS No. 1314769-62-4)

2-(2-Chloro-4-methoxyphenyl)propan-2-amine, with the CAS number 1314769-62-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated and methoxylated aromatic ring and a secondary amine group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a subject of ongoing investigation for various therapeutic applications.

The chemical structure of 2-(2-chloro-4-methoxyphenyl)propan-2-amine can be represented as C₁₀H₁₃ClNO. The presence of the chloro and methoxy substituents on the phenyl ring imparts specific electronic and steric effects, which can influence its interactions with biological targets. The secondary amine group, on the other hand, provides opportunities for further chemical modifications and derivatization, enhancing its potential as a lead compound in drug discovery.

In recent years, significant progress has been made in understanding the biological activities of 2-(2-chloro-4-methoxyphenyl)propan-2-amine. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2-chloro-4-methoxyphenyl)propan-2-amine effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(2-chloro-4-methoxyphenyl)propan-2-amine has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. The study, published in the Journal of Neurochemistry, highlighted the compound's ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby mitigating oxidative stress and promoting neuronal survival.

The pharmacokinetic profile of 2-(2-chloro-4-methoxyphenyl)propan-2-amine has also been studied extensively. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in animal models suggests that it may have a favorable safety margin for human use.

In terms of clinical applications, 2-(2-chloro-4-methoxyphenyl)propan-2-amine is currently being evaluated in Phase I clinical trials for the treatment of chronic pain. Preliminary results from these trials have been encouraging, with patients reporting significant reductions in pain intensity and improved quality of life. The safety and efficacy data from these trials will be crucial in determining the compound's potential for further clinical development.

The synthesis of 2-(2-chloro-4-methoxyphenyl)propan-2-amine has been optimized to improve yield and purity. A commonly used synthetic route involves the reaction of 2-chloro-4-methoxybenzaldehyde with acetone under basic conditions to form the corresponding imine intermediate, followed by reduction with sodium borohydride to yield the final product. This synthetic method is scalable and cost-effective, making it suitable for large-scale production.

In conclusion, 2-(2-chloro-4-methoxyphenyl)propan-2-amine (CAS No. 1314769-62-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.